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Compound of Interest

Compound Name: 2-Bromo-3-chlorothiophene

Cat. No.: B1271852

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Bromo-3-chlorothiophene (CAS Number: 77893-68-6). Due to the limited availability of a
complete Safety Data Sheet (SDS) for this specific compound, this document synthesizes
information from available sources and supplements it with data from structurally analogous
halogenated thiophenes to provide a thorough understanding of its potential hazards, handling
procedures, and safety precautions. This guide is intended for use by trained professionals in a
laboratory setting.

Chemical and Physical Properties

2-Bromo-3-chlorothiophene is an orange oil at room temperature. It is a halogenated
thiophene derivative with a molecular formula of CaH2BrCIS and a molecular weight of 197.48
g/mol .[1][2] A summary of its known and predicted physical and chemical properties is
presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Bromo-3-chlorothiophene and Related
Compounds
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2-Bromo-3- 3-Bromo-2- 2-Bromo-5-
Property . . .
chlorothiophene chlorothiophene chlorothiophene
CAS Number 77893-68-6[1] 40032-73-3[2] 2873-18-9
Molecular Formula CaH2BrCIS[1] C4H2BrCIS[2] C4H2BrCIS
Molecular Weight 197.48 g/mol [1] 197.48 g/mol [2] 197.48 g/mol
Clear colorless to
Physical Form Orange Oil yellow to orange Liquid
liquid[3]
Boiling Point Not available 70 °C @ 9 mmHg]3] 69-70 °C @ 18 mmHg
Density Not available 1.808 g/mL at 25 °C[3] 1.803 g/mL at 25 °C
Refractive Index Not available n20/D 1.6[3] n20/D 1.596
Flash Point Not available 215 °F[3] 185 °F (closed cup)

Room Temperature,

Storage Temperature Room temperature Sealed indry, Keepin  Not specified
dark place[3]
Purity 95% Not specified 98%

Hazard Identification and Safety Precautions

The primary hazards associated with 2-Bromo-3-chlorothiophene are inferred from its hazard

statements and data on similar compounds. It is classified as a warning-level hazard. The key

hazard statements are H302 (Harmful if swallowed), H315 (Causes skin irritation), H320

(Causes eye irritation), and H335 (May cause respiratory irritation).

Table 2: GHS Hazard Information for Halogenated Thiophenes
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- J 2-Bromo-3- 3-Bromo-2- 2,5-Dibromo-3-
azar
chlorothiophene chlorothiophene[2] chlorothiophene[4]
Signal Word Warning Warning Warning
] GHSO07 (Exclamation GHSO07 (Exclamation GHSO07 (Exclamation
Pictogram
Mark) Mark) Mark)
H302, H315, H320, H302+H312+H332,
Hazard Statements H315, H319, H335
H335 H315, H319, H335
P261, P264, P271,
P280, P302+P352,
P304+P340, P301+P312+P330,
. P261, P280, P305+P351+P338, P302+P352+P312,
Precautionary
P302+P352, P312, P321, P304+P340+P312,
Statements
P305+P351+P338 P332+P313, P305+P351+P338,
P337+P313, P362, P337+P313
P403+P233, P405,
P501

Based on the available data, this chemical should be handled with caution, assuming it is
harmful if ingested, comes into contact with skin, or is inhaled. It is expected to cause skin and
eye irritation and may lead to respiratory irritation.

Experimental Protocols & Handling

While specific experimental protocols for 2-Bromo-3-chlorothiophene were not found,
standard laboratory procedures for handling hazardous chemicals should be strictly followed.

General Handling Workflow:
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Preparation

Don Appropriate PPE

Ensure Chemical Fume Hood is Operational

Gather All Necessary Materials

Weigh/Measure in Fume Hood

Transfer to Reaction Vessel

Perform Reaction Under Inert Atmosphere (if required)

Post-Procedure

Click to download full resolution via product page

Caption: General workflow for safely handling hazardous chemicals.

Personal Protective Equipment (PPE):
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A comprehensive PPE plan is critical when handling halogenated thiophenes.[5]

Required Personal Protective Equipment

Chemical Fume Hood or
NIOSH-approved Respirator

Flame-Retardant Lab Coat
& Chemical-Resistant Apron

2-Bromo-3-chlorothiophene
Handling

Chemical-Resistant Gloves
(e.g., Butyl rubber, Viton®)

Chemical Safety Goggles
& Face Shield

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment (PPE).
Spill and Disposal:

In case of a spill, the area should be evacuated and ventilated.[6] Spills should be absorbed
with an inert, non-combustible material and collected into a sealed container for hazardous
waste disposal.[6] All waste containing 2-Bromo-3-chlorothiophene must be treated as
hazardous waste and disposed of in accordance with local, state, and federal regulations.[6]

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately.

Table 3: First Aid Measures for Halogenated Thiophenes
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Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor.

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

[7]

First Aid Decision Logic:

Exposure Occurs

Move to Fresh Air
Seek Medical Attention

Remove Contaminated Clothing
Rinse with Water

Rinse Mouth
Do NOT Induce Vomiting
Seek Immediate Medical Attention

Rinse with Water
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making process for first aid response.

Fire Fighting Measures

For fires involving halogenated thiophenes, suitable extinguishing media include water spray,

dry chemical, carbon dioxide, or chemical foam.[7] Firefighters should wear self-contained
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breathing apparatus and full protective gear.[8]

Stability and Reactivity

While specific reactivity data for 2-Bromo-3-chlorothiophene is limited, analogous
compounds are known to be incompatible with strong oxidizing agents, strong bases, and
strong reducing agents.[7] The product is expected to be stable under normal storage
conditions.

Toxicological Information

Detailed toxicological studies on 2-Bromo-3-chlorothiophene are not available. However,
based on its classification, it is considered harmful if swallowed and may cause irritation to the
skin, eyes, and respiratory system.

Conclusion

This technical guide consolidates the available safety information for 2-Bromo-3-
chlorothiophene. The data strongly suggests that this compound should be handled with
significant caution in a well-controlled laboratory environment by trained professionals.
Adherence to the safety protocols outlined, including the use of appropriate personal protective
equipment and engineering controls, is essential to minimize the risk of exposure and ensure a
safe working environment. Researchers should always consult the most up-to-date safety
information and perform a thorough risk assessment before commencing any work with this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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